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Compound of Interest

2-Chloro-N-(pyridin-3-
Compound Name:
ylmethyl)nicotinamide

CAS No.: 224048-89-9

Cat. No.: B1351463

Get Quote

Executive Summary

This guide outlines the mandatory disposal protocols for 2-Chloro-N-(pyridin-3-
ylmethyl)nicotinamide (CAS: 133627-46-0).[1][2][3] As a halogenated pyridine derivative, this
compound requires strict segregation from non-halogenated waste streams.[1][2][3] Improper
disposal not only violates environmental regulations (RCRA/CLP) but can damage incinerator
scrubbers due to the generation of acidic gases (HCI/NOx) during combustion.[2][3]

This document replaces generic "refer to SDS" advice with a specific, actionable workflow
designed for research environments.

Part 1: Chemical Characterization & Hazard
Profiling[1][2][3]

Effective disposal begins with understanding what we are discarding.[2][3] This molecule is not
merely "organic waste"; it is a chlorinated nitrogen heterocycle.[2][3]

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1351463#bc-rfq
https://www.benchchem.com/product/b1351463/docs?utm_src=pdf-body#2-chloro-n-pyridin-3-ylmethyl-nicotinamide-proper-disposal-procedures
https://www.benchchem.com/product/b1351463/docs?utm_src=pdf-body#2-chloro-n-pyridin-3-ylmethyl-nicotinamide-proper-disposal-procedures
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://my.alfred.edu/environmental-health-safety/epa-hazardous-waste-codes.cfm
https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://my.alfred.edu/environmental-health-safety/epa-hazardous-waste-codes.cfm
https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://my.alfred.edu/environmental-health-safety/epa-hazardous-waste-codes.cfm
https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://my.alfred.edu/environmental-health-safety/epa-hazardous-waste-codes.cfm
https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://my.alfred.edu/environmental-health-safety/epa-hazardous-waste-codes.cfm
https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1351463?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Physicochemical Properties Relevant to Disposal[2][4]

[51[6]

Property

Data

Operational Implication

Molecular Formula

ngcontent-ng-c567981813=""
_nghost-ng-c1980439775=""

class="inline ng-star-inserted">

Contains Chlorine.[2][3][4][5][6]
[71[8][9] Must enter
Halogenated Waste stream.[2]
[3](10]

Physical State

Solid (Powder)

Dust control measures
required during transfer.[2][3]

Acidity/Basicity

Weakly Basic (Pyridine rings)

Do not mix with strong
oxidizing acids (e.g., Nitric

Acid) in waste containers.[2][3]

Combustion Products

HCI, NOx, CO, CO2

Requires incineration with
secondary scrubbing
(scrubbed combustion).[1][2][3]

Solubility

DMSO, Methanol, DCM

Compatible with standard

organic waste solvents.[1][2][3]

Hazard Identification (GHS)[3]

e H315: Causes skin irritation.[2][3][9]

e H319: Causes serious eye irritation.[2][3][7][9]

o H335: May cause respiratory irritation.[2][3][4][9]

e Environmental: Harmful to aquatic life (treat as marine pollutant).[2][3]

Part 2: Waste Stream Classification Logic

The Critical Pivot: The Chlorine Atom In waste management, the presence of the chlorine atom

on the nicotinamide ring is the deciding factor.[1][2][3]

o Non-Halogenated Stream: Low-cost incineration.[2][3]
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e Halogenated Stream: High-temperature incineration with acid gas scrubbing.[2][3]

Rule: If 2-Chloro-N-(pyridin-3-ylmethyl)nicotinamide is dissolved in a non-halogenated
solvent (like Acetone) at a concentration >1-2%, the entire mixture is reclassified as
Halogenated Waste.[1][2][3]

Diagram 1: Waste Classification Decision Tree

This logic ensures you select the correct waste container, preventing costly re-classification
fees.[1][2][3]
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Waste Generation:

2-Chloro-N-(pyridin-3-ylmethyl)nicotinamide
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:

;
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Constituent: Halogenated Pyridine

Non-Halogenated Solvent
(e.g., MeOH, DMSO)

Halogenated Solvent
(e.g., DCM, Chloroform)

Halogenated Organic Waste

STREAM A:

Concentration > 1%7?

Yes (Contaminates Stream) \No (Trace only)

STREAM B:

Non-Halogenated Waste

Click to download full resolution via product page

Caption: Decision logic for classifying waste streams based on physical state and solvent

composition.

Part 3: Step-by-Step Disposal Protocols
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Protocol A: Solid Waste Disposal (Pure Compound)

Scenario: Disposing of expired reagent or excess solid from synthesis.[2][3]

o PPE Verification:

o

Nitrile gloves (double gloving recommended).[2][3][10]

[¢]

Safety goggles.[2][3][8][10]

[¢]

Lab coat.[2][3][10][11]

[e]

Respiratory: If handling >10g of fine powder outside a fume hood, use an N95 or P100
respirator.[1][2][3]

e Primary Containment:

o Place the solid into a clear, sealable polyethylene bag (Zip-lock style) or a screw-top wide-
mouth jar.

o Why: Prevents dust dispersion when the main waste drum is opened.[2][3]
e Secondary Containment:
o Place the sealed bag/jar into the laboratory's Solid Hazardous Waste Drum.
e Labeling:
o Tag must read: "Solid Waste: 2-Chloro-N-(pyridin-3-ylmethyl)nicotinamide".[1][2][3]

o Check the box for "Halogenated" or "Toxic".[2]

Protocol B: Liquid Waste (Reaction Mixtures/Mother
Liquors)

Scenario: Disposing of reaction mixtures containing the compound.[2][3]

o Compatibility Check (The Self-Validating Step):
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o Action: Measure pH of the solution.
o Requirement: pH must be between 4 and 10.[2][3]

o Reasoning: Highly acidic wastes (pH < 2) can react with other organics in the drum to
generate heat or gas.[2][3] If acidic, neutralize with Sodium Bicarbonate before disposal.

[1](21[3]

e Stream Selection:

o Pour into the Halogenated Solvent Waste carboy (Red tag/stripe is standard in many
labs).[2][3]

o Never pour this into the Non-Halogenated (Acetone/Ethanol) stream.[2][3] Even small
amounts of chlorine can cause the waste hauler to reject the entire non-halogenated
drum, leading to "off-spec" fines.[1][2][3]

e Rinsing:
o Triple rinse the original glassware with a small amount of Acetone or DCM.[2][3]
o Add rinsate to the same Halogenated Waste carboy.[2][3]

Part 4: Emergency Procedures (Spill Management)

In the event of a spill, the priority is preventing the dust from becoming airborne (inhalation
hazard) and preventing drain contamination.[1][2][3]

Diagram 2: Spill Response Workflow

Evacuate Area
(If dust is airborne)

Don PPE:
Gloves, Goggles, N95

Large/Airborne

Assess Spill
(Solid vs Liquid)

i . Cover with wet paper towels
Solid Spil (Prevents dust)
Scoop to Ba Wash Surface Dispose as
P o (Soap & Water) Halogenated Waste
Liquid Spill Apply Absorbent

(Vermiculite/Pads)

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://my.alfred.edu/environmental-health-safety/epa-hazardous-waste-codes.cfm
https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://my.alfred.edu/environmental-health-safety/epa-hazardous-waste-codes.cfm
https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://my.alfred.edu/environmental-health-safety/epa-hazardous-waste-codes.cfm
https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://my.alfred.edu/environmental-health-safety/epa-hazardous-waste-codes.cfm
https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://my.alfred.edu/environmental-health-safety/epa-hazardous-waste-codes.cfm
https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://my.alfred.edu/environmental-health-safety/epa-hazardous-waste-codes.cfm
https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://my.alfred.edu/environmental-health-safety/epa-hazardous-waste-codes.cfm
https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://my.alfred.edu/environmental-health-safety/epa-hazardous-waste-codes.cfm
https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://my.alfred.edu/environmental-health-safety/epa-hazardous-waste-codes.cfm
https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1351463?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Operational workflow for containing and cleaning spills of halogenated pyridine
derivatives.

Specific Spill Steps[1][4][13]

e Do NOT Dry Sweep: Dry sweeping creates dust.[2][3]

o Dampen: If the spill is solid powder, gently cover with paper towels dampened with water or
ethanol to suppress dust.[1][2][3]

o Decontaminate: After scooping up the material, wash the surface with a mild detergent (1%
Alconox or similar).[2][3] The pyridine ring structure can adhere to surfaces; a surfactant
ensures complete removal.[2][3]

Part 5: Regulatory Compliance & Codes[1][2]

When filling out your hazardous waste manifest, use the following codes. Note that while this
specific molecule is not "P-listed" (acutely toxic) by name, it falls under specific categories due
to its chemistry.
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Authority Code Description

If in flammable solvent or
US EPA (RCRA) D001 / FO02 mixed with spent halogenated
solvents.[2][3]

As a pure solid, it is not P-
listed.[1][2][3] Dispose of as

US EPA (RCRA) Not Listed "Hazardous Waste, Solid,
N.O.S."[1][2][3] (Not Otherwise
Specified).

Solid wastes containing
EU (EWC) 07 05 13* hazardous substances
(Pharmaceutical manufacture).

Toxic solids, organic, n.o.s. (2-
DOT (Shipping) UN 2811 Chloro-N-(pyridin-3-
ylmethyl)nicotinamide).[1][2][3]

Note on "P-Listing": Do not confuse this with 4-Aminopyridine (P008) or Nicotine (P075).[2][3]
This molecule is a building block and does not carry a specific P-code, but must be treated with

the same rigor as toxic halogenated waste.[1][2][3]
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Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [2-Chloro-N-(pyridin-3-ylmethyl)nicotinamide: Proper
Disposal Procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1351463/docs#2-chloro-n-pyridin-3-ylmethyl-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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